Cas no 3556-83-0 (Methyl 3-methoxy-4-methylbenzoate)

• Product Name: Methyl 3-methoxy-4-methylbenzoate
• CAS No: 3556-83-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD00082710
• CID: 84790
• PubChem ID: 24877615
• Update Time: 2025-07-29

Methyl 3-methoxy-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-4-methylbenzoate
• 3-Methoxy-4-methylbenzoic acid methyl ester
• Methyl-3-methoxy-4-methylbenzoate
• 3-Methoxy-4-methyl-benzoesaeure-methylester
• 3-Methoxy-p-toluic Acid Methyl Ester
• 4-Methyl-m-anisic Acid Methyl Ester
• methyl 3-methoxy-3-methyl benzoate
• Methyl 3-Methoxy-p-toluate
• methyl 4-methyl-3-methoxybenzoate
• Methyl 4-Methyl-m-anisate
• Methyl 4-methyl-3-(methyloxy)benzoate
• LLEXCSBUSVRBCA-UHFFFAOYSA-N
• Benzoic acid, 3-methoxy-4-methyl-, methyl ester
• PubChem13650
• Methyl3-Methoxy-4-methylbenzoate
• methyl 3-methoxy-4-methyl-benzoate
• SBB063349
• NF-0026
• MFCD00082710
• FT-0616018
• Methyl 3-methoxy-4-methylbenzoate, 96%
• NS00123200
• 3556-83-0
• SY021136
• 3-methoxy-4-methyl-benzoic acid methyl ester
• AB03124
• J-522192
• AM20040268
• AKOS009039656
• M1427
• CS-W010754
• DTXSID30343639
• SCHEMBL1757167
• Benzoic acid, 4-methyl-3-methoxy, methyl ester
• 3-Methoxy-4-methyl-benzoesuremethylester

• MDL： MFCD00082710
• Inchi： 1S/C10H12O3/c1-7-4-5-8(10(11)13-3)6-9(7)12-2/h4-6H,1-3H3
• InChI Key： LLEXCSBUSVRBCA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OC)C=CC=1C
• BRN： 1948339

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: solid
• Density: 1.075±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 50-54 °C (lit.)
• Boiling Point: 138-142 ºC (20 Torr)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.5295
• Solubility: Very slightly soluble (0.7 g/l) (25 º C),
• PSA: 35.53000
• LogP: 1.79020
• Solubility: Insoluble

Methyl 3-methoxy-4-methylbenzoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters